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Abstract
This technical guide outlines the rigorous protocol for the preparation, purification, and sterile

formulation of 5-Methoxytryptamine (5-MeO-T) Hydrochloride salt for parenteral (injectable)

administration. Targeted at drug development professionals, this document bridges the gap

between raw chemical synthesis and pharmaceutical-grade formulation. It addresses critical

stability challenges inherent to the indole moiety—specifically oxidation sensitivity—and

provides a self-validating workflow for producing a sterile, isotonic, and stable injectable

solution.

Introduction & Compound Profile
5-Methoxytryptamine (Mexamine) is a biologically active tryptamine derivative and a non-

selective serotonin receptor agonist.[1][2][3] Clinically, it has been investigated for its

radioprotective properties and potential utility in treating hypotension and sleep disorders.
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In the context of injectable formulations, the Hydrochloride (HCl) salt is the preferred

pharmaceutical form due to its superior aqueous solubility compared to the free base.

However, the indole structure renders the compound susceptible to oxidative degradation,

necessitating strict control over pH, dissolved oxygen, and light exposure during preparation.

Physicochemical Profile
Property Specification

Compound Name 5-Methoxytryptamine Hydrochloride

CAS Number 66-83-1

Molecular Formula C₁₁H₁₄N₂O[4][5][6][7] · HCl

Molecular Weight 226.70 g/mol

Solubility (Water) ~30 mg/mL (Freely Soluble)

pKa (Amine) ~9.6 (Basic)

Stability Risk
High sensitivity to oxidation and

photodegradation

Part I: Preparation & Purification of the API (Salt
Formation)
Note: If purchasing commercial "Research Grade" 5-MeO-T HCl, it often contains impurities or

heavy metals unsuitable for injection. This section details the purification/recrystallization to

achieve "Injectable Grade" purity.

Principle
The conversion of 5-Methoxytryptamine Free Base to its Hydrochloride salt is achieved via

acid-base reaction in an anhydrous organic solvent system. This prevents hydrolysis and

allows the salt to precipitate as a high-purity crystalline solid, leaving lipophilic impurities in the

mother liquor.

Reagents
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5-Methoxytryptamine Free Base (Purity >98%)[6][7]

Ethanol (Absolute, Anhydrous)[8]

Diethyl Ether (Anhydrous, ACS Reagent)

Hydrochloric Acid (1M in Diethyl Ether or Dioxane)

Protocol: Salt Crystallization
Dissolution: Dissolve 5.0 g of 5-Methoxytryptamine Free Base in 25 mL of warm anhydrous

Ethanol (35-40°C). Ensure complete dissolution.

Filtration (Clarification): Filter the solution through a 0.45 µm PTFE membrane to remove

insoluble particulates.

Acidification: While stirring rapidly on ice (0-4°C), dropwise add 1M HCl in Diethyl Ether.

Monitor pH using wetted pH paper.

Target: Stop addition when pH reaches ~4.0-5.0.

Observation: A white to off-white precipitate (the HCl salt) will form immediately.

Precipitation: Add 50 mL of cold Anhydrous Diethyl Ether to drive further crystallization. Stir

for 30 minutes at 0°C.

Isolation: Filter the solid using a sintered glass funnel under vacuum / inert gas (Nitrogen).

Washing: Wash the filter cake 3 times with cold Diethyl Ether (10 mL each) to remove

residual acid and impurities.

Drying: Dry the crystals in a vacuum oven at 40°C for 12 hours. Store in amber glass under

Argon.

Part II: Sterile Injectable Formulation Protocol
Target Formulation: 5 mg/mL 5-Methoxytryptamine HCl in 0.9% Saline (pH 5.5).
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Critical Process Parameters (CPPs)
Oxygen Exclusion: The solution must be prepared using sparged (deoxygenated) water to

prevent the formation of colored oxidation products (melanin-like polymers).

pH Control: Tryptamines are most stable in slightly acidic conditions (pH 4.5 – 6.0). Neutral

or basic pH accelerates oxidation.

Tonicity: The solution must be isotonic (approx. 290 mOsm/kg) to prevent hemolysis upon

injection.

Materials & Equipment
API: Purified 5-Methoxytryptamine HCl (from Part I).

Vehicle: Water for Injection (WFI), USP.

Tonicity Agent: Sodium Chloride (NaCl), USP.

pH Adjusters: 0.1N HCl and 0.1N NaOH (Sterile filtered).

Filtration: 0.22 µm PVDF or PES sterile syringe filters (low protein binding).

Container: Type I Amber Glass Vials (depyrogenated).

Step-by-Step Formulation Procedure
Step 1: Vehicle Preparation (Deoxygenation)

Take 100 mL of WFI.

Sparge with high-purity Nitrogen (N₂) gas for 30 minutes to remove dissolved oxygen.

Scientific Rationale: This step is the primary defense against indole oxidation.

Step 2: Dissolution[9]
Weigh 500 mg of 5-Methoxytryptamine HCl.

Weigh 900 mg of Sodium Chloride (NaCl).
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Add approximately 80 mL of the deoxygenated WFI to a sterile glass beaker.

Add the NaCl and stir until fully dissolved.

Add the 5-Methoxytryptamine HCl.[4][5][6][10][11][12] Stir gently until fully dissolved

(Solution should be clear and colorless).

Step 3: pH Adjustment[7]
Measure the pH of the solution.[13]

Target pH:5.0 – 6.0.

If pH < 5.0, adjust carefully with 0.1N NaOH.

If pH > 6.0, adjust with 0.1N HCl.

Caution: Do not overshoot pH > 7.0, as this induces rapid degradation.

Step 4: Final Volume & Sterilization
Add deoxygenated WFI to bring the final volume to exactly 100 mL.

Sterile Filtration: Draw the solution into a sterile syringe and pass through a 0.22 µm PES

filter directly into sterile, depyrogenated amber vials.

Note: Do not autoclave. Tryptamine salts may degrade under high heat/pressure. Filtration

is the method of choice.

Step 5: Packaging & Overlay
Immediately after filling, purge the headspace of each vial with sterile Nitrogen gas.

Seal with a Teflon-coated rubber stopper and aluminum crimp cap.

Label as "Light Sensitive."

Visualized Workflow (Graphviz)
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Caption: Integrated workflow transforming raw free base into a sterile, stable injectable dosage

form.

Quality Control & Validation
To ensure the safety and efficacy of the prepared injection, the following QC tests are

mandatory:

Test Method Acceptance Criteria

Appearance Visual Inspection
Clear, colorless solution; no

particulates.

Assay (Potency)
HPLC-UV (C18 Column, 280

nm)
95.0% – 105.0% of label claim.

pH Potentiometric 5.0 – 6.0

Sterility
Membrane Filtration (USP

<71>)
No growth after 14 days.

Bacterial Endotoxins LAL Assay (USP <85>)
< 0.5 EU/mL (depending on

dose).

Particulate Matter
Light Obscuration (USP

<788>)

Meets USP limits for small

volume parenterals.

HPLC Method for Potency (Reference)
Column: C18 Reverse Phase (e.g., Agilent Zorbax, 4.6 x 150mm, 5µm).

Mobile Phase: Phosphate Buffer (pH 3.0) : Acetonitrile (85:15).

Flow Rate: 1.0 mL/min.

Detection: UV @ 280 nm (Indole absorption max).

Stability & Storage
Storage Condition: Refrigerate (2-8°C). Do not freeze.
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Shelf Life: Typically 6-12 months if nitrogen-overlaid and protected from light.

Degradation Indicators: Yellowing or browning of the solution indicates oxidation (formation

of quinone-imines). Discard immediately if discoloration occurs.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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